2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Specification

• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-(5-methoxyindol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C15H15N3O2S/c1-10-9-21-15(16-10)17-14(19)8-18-6-5-11-7-12(20-2)3-4-13(11)18/h3-7,9H,8H2,1-2H3,(H,16,17,19)
• Standard InChI Key: BACLZAUPVGCPLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2C=CC3=C2C=CC(=C3)OC

Introduction

2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a synthetic organic compound that combines indole and thiazole moieties. This compound is of interest in medicinal chemistry due to its potential biological activities, which can be attributed to the presence of these heterocyclic rings. The indole ring is a common motif in many biologically active compounds, while the thiazole ring is known for its presence in various pharmaceuticals.

Synthesis Methods

The synthesis of 2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide typically involves several steps, starting with the preparation of the indole and thiazole precursors. The indole ring can be synthesized using methods like the Fischer indole synthesis, while the thiazole ring can be prepared via condensation reactions involving thioamides. The final step involves coupling these two moieties using peptide coupling reagents.

Synthesis Steps:

• Preparation of Indole Precursor: Synthesize 5-methoxyindole using appropriate methods.

• Preparation of Thiazole Precursor: Prepare 4-methylthiazol-2-amine.

• Coupling Reaction: Use a coupling reagent like EDCI to link the indole and thiazole moieties through an acetamide bond.

Biological Activities

While specific biological activities of 2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide may not be extensively documented, compounds with similar structures have shown potential in various therapeutic areas. For example, indole derivatives are known for their anti-inflammatory and antioxidant properties, while thiazole derivatives have been explored for their antimicrobial and anticancer activities.

Potential Biological Activity	Mechanism
Anti-inflammatory	Inhibition of inflammatory pathways
Antioxidant	Scavenging free radicals
Antimicrobial	Disruption of microbial cell membranes
Anticancer	Inhibition of cell proliferation

Research Findings and Future Directions

Research on compounds like 2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is ongoing, with a focus on optimizing their biological activities through structural modifications. Future studies should aim to evaluate the compound's efficacy and safety in preclinical models to explore its therapeutic potential fully.

Future Research Directions:

• In Vitro Assays: Conduct cell-based assays to assess anti-inflammatory, antimicrobial, and anticancer activities.

• In Vivo Studies: Evaluate the compound's efficacy and safety in animal models.

• Structure-Activity Relationship (SAR) Studies: Modify the compound's structure to enhance its biological activities.